(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)(5-cyclopropylisoxazol-3-yl)methanone

• IUPAC Name: (5-cyclopropyl-1,2-oxazol-3-yl)-[3-(triazol-1-yl)azetidin-1-yl]methanone
• InChI: InChI=1S/C12H13N5O2/c18-12(10-5-11(19-14-10)8-1-2-8)16-6-9(7-16)17-4-3-13-15-17/h3-5,8-9H,1-2,6-7H2
• InChI Key: FATMJDDIXPADQQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NO2)C(=O)N3CC(C3)N4C=CN=N4
• Molecular Formula: C12H13N5O2
• Molecular Weight: 259.26 g/mol
• CAS No.: 2034266-67-4

Description

The compound contains several functional groups including a 1,2,3-triazole, an azetidine, and an isoxazole. The 1,2,3-triazole is a five-membered ring containing two carbon atoms and three nitrogen atoms. Azetidine is a saturated four-membered ring with three carbon atoms and one nitrogen atom. Isoxazole is a five-membered ring containing three carbon atoms, one nitrogen atom, and one oxygen atom.

Molecular Structure Analysis

The compound is likely to be planar around the triazole moiety due to the sp2 hybridization of the atoms involved. The azetidine ring may introduce some three-dimensionality to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various heterocycles. For example, the triazole could potentially participate in substitution reactions at the 1, 2, or 3 position.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of multiple nitrogen atoms could potentially allow for hydrogen bonding, which could increase its solubility in polar solvents.

Future Directions

The presence of multiple heterocycles in this compound suggests that it could be of interest in medicinal chemistry. Future research could explore its biological activity and potential applications in drug design.